DL-|A-Hydroxybutyryl coenzyme A lithium salt
Overview
Description
DL-|A-Hydroxybutyryl coenzyme A lithium salt (HBA-Li) is a type of organometallic compound that is widely used in scientific research. It is a salt of the naturally occurring molecule, DL-A-hydroxybutyric acid, and is used in a variety of biochemical and physiological experiments. It is an important molecule in the metabolism of fatty acids and the production of energy in the body .
Synthesis Analysis
DL-β-Hydroxybutyryl coenzyme A lithium salt is a bacterial polyhydroxyalkanoates (PHB) starting material via polyhydroxybutyrate (PHB) synthases . It is produced from β-hydroxybutyric acid by short-chain-CoA synthase .Molecular Structure Analysis
The empirical formula of DL-|A-Hydroxybutyryl coenzyme A lithium salt is C25H42N7O18P3S . Its molecular weight is 853.62 .Scientific Research Applications
Starting Material for Polyhydroxyalkanoates (PHB)
DL-β-Hydroxybutyryl coenzyme A lithium salt is a starting material for bacterial polyhydroxyalkanoates (PHB) via polyhydroxybutyrate (PHB) synthases . PHB is a type of biodegradable plastic that is produced by certain bacteria as a storage polymer .
Metabolism of Fatty Acids
This compound plays an important role in the metabolism of fatty acids . It is involved in the breakdown and synthesis of fatty acids, which are crucial for the production of energy in the body .
Energy Production
DL-β-Hydroxybutyryl coenzyme A lithium salt is involved in the production of energy in the body . It is a key molecule in the citric acid cycle, which is the main pathway for the production of energy in cells .
Substrate in Enzymatic Assays
It has been used as a substrate in the HSD17B4 protein enzymatic assay . This assay is used to study the activity of the HSD17B4 enzyme, which is involved in the metabolism of steroids and fatty acids .
Determining Specificity and Kinetics of Proteins
DL-β-Hydroxybutyryl coenzyme A lithium salt has been used as a substrate to determine the specificity and kinetics of Hc-DHS-28 and its mutation proteins . This can help in understanding the function and behavior of these proteins .
Component of Reaction Buffer in Enzyme Assays
It has been used as a component of the reaction buffer in S-adenosyl-L-homocysteine hydrolase (AHCY) in vitro acylation . AHCY is an enzyme that plays a crucial role in the metabolism of methionine, an essential amino acid .
Mechanism of Action
Target of Action
DL-β-Hydroxybutyryl coenzyme A lithium salt is an intermediate in the fermentation of butyric acid and the metabolism of lysine and tryptophan . It is produced from β-hydroxybutyric acid by short-chain-CoA synthase . The primary targets of this compound are the enzymes involved in these metabolic pathways, such as short-chain-CoA synthase .
Mode of Action
This compound interacts with its targets, the enzymes, by serving as a substrate. For instance, it has been used as a substrate in the HSD17B4 protein enzymatic assay . It also serves as a substrate to determine the specificity and kinetics of Hc-DHS-28 and its mutation proteins .
Biochemical Pathways
DL-β-Hydroxybutyryl coenzyme A lithium salt is involved in several biochemical pathways. It is an intermediate in the fermentation of butyric acid and the metabolism of lysine and tryptophan . It can be produced as an intermediate metabolite via the mitochondrial pathway, where impaired mitochondrial function in cancer cells leads to its accumulation . It can also be produced via the fatty acid β-oxidation, which is accelerated by starvation and fasting, leading to its accumulation .
Result of Action
The molecular and cellular effects of DL-β-Hydroxybutyryl coenzyme A lithium salt’s action are primarily related to its role as a substrate in various biochemical reactions. For instance, it can act as a cofactor for lysine β-hydroxybutyrylation (Kbhb), with elevated levels of histone Kbhb observed in a streptozotocin (STZ)-induced type 1 diabetes mellitus (T1DM) mouse model .
Action Environment
The action, efficacy, and stability of DL-β-Hydroxybutyryl coenzyme A lithium salt are influenced by various environmental factors. For instance, its production via the fatty acid β-oxidation pathway is accelerated by conditions of starvation and fasting . Additionally, impaired mitochondrial function in cancer cells can lead to its accumulation .
properties
InChI |
InChI=1S/C25H42N7O18P3S.Li/c1-13(33)8-16(35)54-7-6-27-15(34)4-5-28-23(38)20(37)25(2,3)10-47-53(44,45)50-52(42,43)46-9-14-19(49-51(39,40)41)18(36)24(48-14)32-12-31-17-21(26)29-11-30-22(17)32;/h11-14,18-20,24,33,36-37H,4-10H2,1-3H3,(H,27,34)(H,28,38)(H,42,43)(H,44,45)(H2,26,29,30)(H2,39,40,41); |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWNYNXALHOUFMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li].CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H42LiN7O18P3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80423556 |
Source
|
| Record name | DL-|A-Hydroxybutyryl coenzyme A lithium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80423556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
860.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
DL-|A-Hydroxybutyryl coenzyme A lithium salt | |
CAS RN |
103404-51-9 |
Source
|
| Record name | DL-|A-Hydroxybutyryl coenzyme A lithium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80423556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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